Cas no 1805196-34-2 (4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805196-34-2
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926422
• Update Time: 2025-06-11

4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-3-1-4(6(9)10)11-5(2-3)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： GKIGAMUJHNFPRT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic Acid (CAS No. 1805196-34-2)

4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid, with the chemical identifier CAS No. 1805196-34-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both chloro and difluoromethyl substituents on the pyridine ring imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The< strong>4-chloro substituent at the 4-position of the pyridine ring enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures during drug development. Concurrently, the 2-(difluoromethyl) group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. These characteristics make< strong>4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid a versatile building block for designing novel pharmacophores.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyridine derivatives in various disease models. The< strong>CAS No. 1805196-34-2 compound has garnered attention due to its structural similarity to known bioactive molecules. Studies have demonstrated its utility in synthesizing inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. For instance, researchers have leveraged this compound to develop small-molecule modulators that exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells.

The< strong>6-carboxylic acid moiety in< strong>4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid provides a site for further functionalization, enabling the attachment of various pharmacophoric groups through esterification or amidation reactions. This adaptability has been exploited in medicinal chemistry campaigns aimed at optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Furthermore, the carboxylic acid group can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets.

Advances in computational chemistry have further enhanced the understanding of how< strong>4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid interacts with biological systems. Molecular docking studies have revealed that this compound can bind to pockets on target proteins with high specificity, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have been employed to predict the electronic structure and reactivity of this molecule, providing insights into its behavior in chemical transformations.

The agrochemical industry has also recognized the significance of< strong>CAS No. 1805196-34-2. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt enzymatic pathways in pests. Researchers have utilized this compound to develop novel agrochemicals that exhibit improved efficacy and environmental safety profiles compared to traditional agents. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their stability and bioavailability, making them more effective at lower concentrations.

In conclusion, 4-Chloro-2-(difluoromethyl)pyridine-6-carboxylic acid represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and agricultural science.